Cas no 1550622-88-2 (3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one)

3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one is a synthetic organic compound featuring a thiophene ring conjugated with a β-keto dimethyl acetal moiety. This structure imparts reactivity suitable for use as an intermediate in heterocyclic synthesis, particularly in the preparation of thiophene-based derivatives. The dimethoxy group enhances stability while allowing selective deprotection or further functionalization under controlled conditions. Its well-defined molecular architecture makes it valuable in pharmaceutical and materials chemistry research, where precise control over electronic and steric properties is required. The compound’s compatibility with various coupling and condensation reactions further underscores its utility in constructing complex molecular frameworks. Handling should adhere to standard safety protocols for ketone and thiophene-containing compounds.
3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one structure
1550622-88-2 structure
Product Name:3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one
CAS No:1550622-88-2
MF:C9H12O3S
MW:200.254781723022
MDL:MFCD24217215
CID:5602749
PubChem ID:115480739
Update Time:2025-05-28

3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1127081
    • 3,3-dimethoxy-1-(thiophen-3-yl)propan-1-one
    • 1550622-88-2
    • 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one
    • MDL: MFCD24217215
    • Inchi: 1S/C9H12O3S/c1-11-9(12-2)5-8(10)7-3-4-13-6-7/h3-4,6,9H,5H2,1-2H3
    • InChI Key: UHJHUIUYEMWBSQ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CC(OC)OC)=O

Computed Properties

  • Exact Mass: 200.05071541g/mol
  • Monoisotopic Mass: 200.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.8Ų

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3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one Related Literature

Additional information on 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one

Comprehensive Overview of 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one (CAS No. 1550622-88-2)

3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one (CAS No. 1550622-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene and dimethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining aromatic and aliphatic components, makes it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one is driven by their potential in developing novel therapeutics. Researchers are particularly intrigued by its role in medicinal chemistry, where it can be used to design molecules with enhanced bioavailability and target specificity. Recent studies highlight its utility in catalysis and polymer chemistry, aligning with the industry's shift toward sustainable and efficient synthetic methods.

One of the most searched questions related to this compound is: "What are the applications of 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one in drug development?" The answer lies in its ability to act as a precursor for bioactive molecules, particularly those targeting neurological and inflammatory pathways. Its thiophene ring is a common motif in FDA-approved drugs, underscoring its relevance in modern pharmacology.

Another trending topic is the compound's role in green chemistry. With increasing environmental concerns, scientists are exploring 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one as a candidate for eco-friendly synthesis routes. Its stability under mild conditions and compatibility with biodegradable solvents make it a promising candidate for sustainable industrial processes.

From an SEO perspective, keywords like "thiophene derivatives," "dimethoxy propanone synthesis," and "CAS 1550622-88-2 supplier" are frequently queried by researchers and manufacturers. This reflects the compound's commercial and academic demand. Additionally, its potential in optoelectronic materials has sparked interest in the tech sector, particularly for organic semiconductors and light-emitting diodes (LEDs).

In summary, 3,3-Dimethoxy-1-(thiophen-3-yl)propan-1-one (CAS No. 1550622-88-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity profile position it as a key player in advancing innovative technologies and therapeutic solutions.

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